3-allyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
Thieno[2,3-d]pyrimidin-4(3H)-ones are a class of compounds that have been studied for their potential biological activities . They are characterized by a thieno[2,3-d]pyrimidin-4(3H)-one core structure, which can be modified with various substituents to create a wide range of compounds with different properties and activities.
Synthesis Analysis
Thieno[2,3-d]pyrimidin-4(3H)-ones can be synthesized through various methods. One common method involves the cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol .Molecular Structure Analysis
The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy . The exact structure will depend on the specific substituents attached to the thieno[2,3-d]pyrimidin-4(3H)-one core.Chemical Reactions Analysis
Thieno[2,3-d]pyrimidin-4(3H)-ones can undergo various chemical reactions. For example, they can react with activated alkynes to form mixtures of pyrimido[5’,4’:4,5]thieno[3,2-d]azocines and spiro[pyridine-4,5’-thieno[2,3-d]pyrimidines] .Physical And Chemical Properties Analysis
The physical and chemical properties of thieno[2,3-d]pyrimidin-4(3H)-ones can be determined using various analytical techniques. For example, the melting point can be determined using differential scanning calorimetry .Scientific Research Applications
Synthesis of 2-Mercapto-Substituted Thieno[2,3-d]Thiazoles
Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
The compound is used in the synthesis of 2-mercapto-substituted thieno[2,3-d]thiazoles. This process involves the reduction of bis(2-nitro-3-thienyl) disulfide in the presence of carbon disulfide .
Methods of Application
The synthesis involves the successive reduction of the disulfide bond and the nitro group in the presence of carbon disulfide, without isolation of the intermediate 2-nitro-3-mercaptothiophene .
Results or Outcomes
The synthesis results in the formation of 2-mercaptothieno[2,3-d]thiazoles .
Halogenation of Substituted 3-Allyl-2-Mercapto-4-Oxo-3,4-Dihydrothieno[2,3-d]Pyrimidines
Scientific Field
This application is also in the field of Organic Chemistry .
Summary of the Application
The compound is involved in the bromination and iodination of substituted 3-allyl-2-mercapto-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidines .
Methods of Application
The specific methods of application for this process are not detailed in the available resources .
Results or Outcomes
The outcomes of this process are brominated and iodinated derivatives of the original compound .
Synthesis of 7-Deazaadenines
Summary of the Application
The compound is used in the synthesis of new 2-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines, which are derivatives of 7-deazaadenine .
Methods of Application
The synthesis involves the cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol .
Results or Outcomes
The synthesis results in the formation of new 2-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines .
Antitubercular Agents
Scientific Field
This application is in the field of Medicinal Chemistry .
Summary of the Application
Thieno[2,3-d]pyrimidin-4(3H)-ones, which include the compound , have been designed, synthesized, and screened against Mycobacteria as a part of a program to develop new antitubercular agents .
Results or Outcomes
Some of the compounds have shown significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) .
Future Directions
properties
IUPAC Name |
3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS2/c1-2-4-11-8(12)6-3-5-14-7(6)10-9(11)13/h2-3,5H,1,4H2,(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBGGZFBMKNURDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(NC1=S)SC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368456 | |
Record name | 3-(Prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one | |
CAS RN |
51550-04-0 | |
Record name | 3-(Prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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